1-(3,4-Dichlorophenyl)-3-(2-methylpropanoyl)piperidin-2-one

• Molecular Formula: C15H17Cl2NO2
• Molecular Weight: 314.2 g/mol
• IUPAC Name: 1-(3,4-dichlorophenyl)-3-(2-methylpropanoyl)piperidin-2-one
• InChI: InChI=1S/C15H17Cl2NO2/c1-9(2)14(19)11-4-3-7-18(15(11)20)10-5-6-12(16)13(17)8-10/h5-6,8-9,11H,3-4,7H2,1-2H3
• InChI Key: VEBJMBLKHNUSJR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)C1CCCN(C1=O)C2=CC(=C(C=C2)Cl)Cl

Description

1-(3,4-Dichlorophenyl)-3-(2-methylpropanoyl)piperidin-2-one is a piperidin-2-one derivative featuring a 3,4-dichlorophenyl group attached to the nitrogen atom of the piperidine ring and a 2-methylpropanoyl (isobutyryl) substituent at the third position. The compound’s molecular formula is C₁₅H₁₆Cl₂NO₂, with a molecular weight of 325.2 g/mol. The dichlorophenyl moiety contributes to its lipophilicity and electronic properties, while the isobutyryl group may influence steric interactions with biological targets.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(3,4-Dichlorophenyl)-3-(2-methylpropanoyl)piperidin-2-one typically involves the following steps:

Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as 3,4-dichlorobenzene and 2-methylpropanoic acid.

Formation of Intermediate: The initial step involves the formation of an intermediate compound through a series of reactions, including halogenation and acylation.

Cyclization: The intermediate is then subjected to cyclization reactions to form the piperidinone ring.

Purification: The final product is purified using techniques such as recrystallization or chromatography.

Industrial Production Methods

In an industrial setting, the production of 1-(3,4-Dichlorophenyl)-3-(2-methylpropanoyl)piperidin-2-one may involve large-scale reactors and optimized reaction conditions to ensure high yield and purity. Continuous flow reactors and automated systems may be employed to enhance efficiency and safety.

Chemical Reactions Analysis

Types of Reactions

1-(3,4-Dichlorophenyl)-3-(2-methylpropanoyl)piperidin-2-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or ketones.

Reduction: Reduction reactions can convert the compound into alcohols or amines.

Substitution: Halogen atoms in the compound can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate (KMnO4), chromium trioxide (CrO3).

Reducing Agents: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4).

Substitution Reagents: Sodium hydroxide (NaOH), hydrochloric acid (HCl).

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones, while reduction may produce alcohols.

Scientific Research Applications

1-(3,4-Dichlorophenyl)-3-(2-methylpropanoyl)piperidin-2-one has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 1-(3,4-Dichlorophenyl)-3-(2-methylpropanoyl)piperidin-2-one involves its interaction with specific molecular targets. These may include enzymes, receptors, or ion channels. The compound may modulate the activity of these targets, leading to various physiological effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

The biological and chemical properties of 1-(3,4-Dichlorophenyl)-3-(2-methylpropanoyl)piperidin-2-one can be contextualized through comparisons with structurally related piperidin-2-one derivatives. Key differentiating factors include halogen substitution patterns, acyl group variations, and phenyl ring modifications. Below is a detailed analysis:

Table 1: Comparative Analysis of Structural Analogs

Compound Name	Structural Features	Biological Activity/Properties	Key Differences vs. Target Compound
1-(3,4-Difluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one	Fluorine at 3,4 positions on phenyl; same acyl group	Potential neurology/oncology applications; higher polarity than chloro analogs	Fluorine’s electronegativity vs. chlorine’s lipophilicity
1-(5-Chloro-2-fluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one	Chlorine at 5, fluorine at 2 positions on phenyl	Anticancer activity (mean GI₅₀ = 15.72 µM in NCI assays)	Halogen positions alter steric/electronic interactions
1-(4-Methoxyphenyl)-3-(2-methylpropanoyl)piperidin-2-one	Methoxy substitution at para position on phenyl	Analgesic/anti-inflammatory effects; serotonin receptor modulation	Methoxy’s electron-donating effect vs. chloro’s electron-withdrawing
1-(3-Fluoro-4-methylphenyl)-3-(2-methylpropanoyl)piperidin-2-one	Fluorine at 3, methyl at 4 positions on phenyl	Unspecified neuroactive properties; reduced lipophilicity vs. chloro analogs	Methyl group enhances steric bulk, reducing target affinity
1-(4-Bromo-2-fluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one	Bromine at 4, fluorine at 2 positions on phenyl	Enhanced lipophilicity and potential antimicrobial activity	Bromine’s larger atomic radius increases membrane permeability
1-(2-Ethylphenyl)-3-(2-methylpropanoyl)piperidin-2-one	Ethyl substituent at 2 position on phenyl (vs. dichloro)	Lower selectivity in receptor binding due to reduced halogen interactions	Ethyl group lacks halogen’s electronic effects

Key Insights from Comparisons

Halogen Substitution: Chlorine vs. Fluorine: Chlorine’s higher lipophilicity (logP = 2.7 for Cl vs. 1.5 for F) enhances membrane permeability but may reduce solubility. Fluorine’s electronegativity improves target binding precision (e.g., orexin receptor modulation in fluorinated analogs) .

Acyl Group Variations: The 2-methylpropanoyl group balances steric hindrance and hydrophobicity. Analogs with bulkier acyl chains (e.g., acryloyl) show reduced activity, suggesting that moderate steric bulk is critical for target engagement .

Biological Activity Trends: Dichlorophenyl analogs (e.g., 1-(3,4-Dichlorophenyl)-3-(dimethylamino)propan-1-one) demonstrate antitrypanosomal activity via trypanothione reductase inhibition, implying that the 3,4-dichloro motif may be broadly applicable in antiparasitic drug design . Fluorinated derivatives exhibit higher CNS activity due to improved blood-brain barrier penetration, whereas methoxy-substituted compounds prioritize peripheral effects (e.g., anti-inflammatory) .

Biological Activity

1-(3,4-Dichlorophenyl)-3-(2-methylpropanoyl)piperidin-2-one, a compound with significant pharmacological interest, is characterized by its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including synthesis, mechanisms of action, and relevant case studies.

• Molecular Formula : C$_{15}$H$_{16}$Cl$_{2}$N$_{O}$
• Molecular Weight : 281.30 g/mol
• CAS Number : 1226098-29-8

Synthesis

The synthesis of this compound typically involves the reaction between piperidine derivatives and appropriate acylating agents. The presence of the dichlorophenyl group is crucial for enhancing biological activity.

Antiviral Activity

Recent studies have shown that derivatives of piperidine compounds exhibit antiviral properties against various viruses. For instance, compounds structurally related to 1-(3,4-Dichlorophenyl)-3-(2-methylpropanoyl)piperidin-2-one have been evaluated for their efficacy against HIV and other viral pathogens. In vitro studies demonstrated moderate antiviral activity, with some derivatives showing protective effects against Coxsackievirus B2 (CVB-2) and Herpes Simplex Virus 1 (HSV-1) .

Antibacterial Activity

The compound has also been tested for antibacterial properties. A series of piperidine derivatives were synthesized and evaluated against bacterial strains such as Salmonella typhi and Bacillus subtilis. These studies indicated that certain derivatives displayed moderate to strong antibacterial activity, suggesting potential therapeutic applications in treating bacterial infections .

Enzyme Inhibition

Enzyme inhibition studies have highlighted the compound's potential as an acetylcholinesterase inhibitor. This property is particularly relevant in the context of neurodegenerative diseases such as Alzheimer's, where inhibition of acetylcholinesterase can enhance cholinergic neurotransmission .

Study 1: Antiviral Screening

A study conducted on a series of piperidine derivatives found that modifications in their structure led to varying degrees of antiviral activity. The compound under discussion was part of a broader investigation into the antiviral capabilities of piperidine derivatives against HIV-1 and related viruses. The findings suggested that the presence of specific substituents could enhance efficacy .

Study 2: Antibacterial Evaluation

In another study focusing on antibacterial properties, researchers synthesized several piperidine-based compounds and assessed their activity against multiple bacterial strains. The results indicated that some compounds exhibited significant inhibitory effects, leading to further exploration of their potential as therapeutic agents .

The biological activity of 1-(3,4-Dichlorophenyl)-3-(2-methylpropanoyl)piperidin-2-one is believed to be mediated through interactions with specific receptors or enzymes within the target cells. For instance:

• Antiviral Action : It may inhibit viral replication by interfering with viral proteins or host cell receptors.
• Antibacterial Action : The compound could disrupt bacterial cell wall synthesis or inhibit essential enzymes involved in bacterial metabolism.